2-(4-(3,4-dimethoxyphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl)-5-methoxyphenol
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Description
2-(4-(3,4-dimethoxyphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl)-5-methoxyphenol is a useful research compound. Its molecular formula is C19H17F3N2O4 and its molecular weight is 394.35. The purity is usually 95%.
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Scientific Research Applications
Tautomerism and Structural Analysis
Compounds with structural similarities to the specified chemical demonstrate intriguing tautomerism and hydrogen bonding patterns, contributing to their potential in designing novel materials and understanding molecular interactions. For example, the annular tautomerism of curcuminoid NH-pyrazoles, including those with dimethoxyphenyl groups, has been elucidated through X-ray crystallography and NMR spectroscopy. These studies provide insights into the hydrogen bonding and structural dynamics critical for designing compounds with specific physical and chemical properties (Cornago et al., 2009).
Synthesis and Photophysical Investigation
The synthesis and investigation of novel pyrazoline derivatives as fluorescent chemosensors highlight another application avenue. For instance, a pyrazoline derivative synthesized for Fe3+ metal ion detection through fluorescence changes showcases the potential of such compounds in environmental monitoring and analytical chemistry (Khan, 2020).
Antidepressant Activities
Although directly related to pharmacology, the synthesis and evaluation of 3,5-diphenyl-2-pyrazoline derivatives for antidepressant activities underscore the broader biological relevance of these compounds. Their ability to modulate biological pathways, albeit outside the requested exclusion criteria, is a testament to their versatility and the breadth of potential research applications (Palaska et al., 2001).
Molecular Docking and Antimicrobial Activity
Further extending into the realm of computational chemistry and microbiology, the microwave-assisted synthesis and molecular docking studies of novel pyrazoline derivatives for antimicrobial activity present a methodological advancement. These studies leverage computational tools to predict and subsequently validate antimicrobial efficacy, illustrating a multidisciplinary approach to drug discovery and material science (Ashok et al., 2016).
Properties
IUPAC Name |
2-[4-(3,4-dimethoxyphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]-5-methoxyphenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F3N2O4/c1-26-11-5-6-12(13(25)9-11)17-16(18(24-23-17)19(20,21)22)10-4-7-14(27-2)15(8-10)28-3/h4-9,25H,1-3H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNTAODGFZMNLOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=NNC(=C2C3=CC(=C(C=C3)OC)OC)C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F3N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.